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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473 Get Quote

This technical guide provides a comprehensive overview of 4,5-Difluorophthalic anhydride, a

key building block in the development of novel materials and therapeutics. Targeted at

researchers, scientists, and professionals in drug development, this document details the

molecule's fundamental properties, synthesis protocols, and significant applications.

Core Molecular Information
4,5-Difluorophthalic anhydride is an aromatic compound featuring a phthalic anhydride core

substituted with two fluorine atoms. These fluorine substitutions impart unique electronic

properties, making it a valuable intermediate in the synthesis of a variety of organic molecules.

Molecular Formula and Weight:

The chemical formula for 4,5-Difluorophthalic anhydride is C₈H₂F₂O₃.[1][2][3][4] Its molecular

weight is approximately 184.10 g/mol .[1][2][5]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 4,5-Difluorophthalic
anhydride is presented below for easy reference.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

IUPAC Name
5,6-difluoro-2-benzofuran-1,3-

dione
[1]

CAS Number 18959-30-3 [1][2][3][5]

Molecular Weight 184.10 g/mol [1][2][5]

Molecular Formula C₈H₂F₂O₃ [1][2][3][4]

Melting Point 92-100 °C [2][3][6]

Boiling Point 321.2 ± 32.0 °C (Predicted) [3][6]

Density 0.975 - 1.658 g/cm³ [2][3][6]

Appearance Gray to white solid/crystals [3][7]

Storage Temperature 2-30°C [2]

Table 2: Spectroscopic Data

Spectroscopy Data Source(s)

¹H NMR (CDCl₃, 400MHz) δ (ppm) 7.73 (t) [7][8]

Infrared (IR)

3025 (m), 1877 (m), 1794 (vs),

1505 (s), 1220 (vs), 910 (s),

780 (rs) cm⁻¹

[8]

Synthesis and Experimental Protocols
4,5-Difluorophthalic anhydride can be synthesized from its corresponding diacid through a

dehydration reaction. Below is a typical experimental protocol.

Protocol 1: Synthesis from 4,5-Difluorophthalic Acid

This procedure details the conversion of 4,5-difluorophthalic acid to 4,5-difluorophthalic
anhydride.
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Reactants:

4,5-difluorophthalic acid

Acetic anhydride

Procedure:

Suspend 4,5-difluorophthalic acid (139.5 mmol) in 90 ml of acetic anhydride in a reaction

flask.[8]

Heat the mixture to reflux and maintain for 2 hours.[8]

After the reaction is complete, evaporate the solvent to dryness to obtain the crude

product.[8]

Yield: Approximately 95%.[8]

A logical workflow for the synthesis is illustrated in the diagram below.
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Synthesis Workflow of 4,5-Difluorophthalic Anhydride

Start: 4,5-Difluorophthalic Acid

Add Acetic Anhydride

Heat to Reflux (2 hours)

Evaporate to Dryness

End: Crude 4,5-Difluorophthalic Anhydride

Click to download full resolution via product page

Caption: Synthesis of 4,5-Difluorophthalic Anhydride.

Applications in Research and Development
4,5-Difluorophthalic anhydride serves as a versatile intermediate in the synthesis of various

high-value molecules, particularly in the fields of materials science and pharmaceuticals.

Organic Optoelectronics: It is a popular electron acceptor unit in the synthesis of non-

fullerene acceptor (A-D-A) organic small molecules for photovoltaic applications.[7]

Drug Development:
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PROTACs and Anticancer Agents: It is a key intermediate in the synthesis of proteolysis-

targeting chimeras (PROTACs) and other potential anticancer agents.[9]

Quinolone Antibacterials: It is a precursor in the synthesis of advanced quinolone

antibacterial agents.[9]

Chemical Synthesis: This anhydride reacts with various nucleophiles to produce carboxylic

acid derivatives, such as phthalimides and dicarboxylic acids, which are building blocks in

the chemical, plastics, and agrochemical industries.[3][10]

The reaction pathway involving nucleophilic attack is a fundamental aspect of its utility.

General Reactivity of 4,5-Difluorophthalic Anhydride

4,5-Difluorophthalic Anhydride

Anhydride Ring Opening

+

Nucleophile
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Carboxylic Acid Derivatives
(Phthalimides, Dicarboxylic Acids)
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Caption: Nucleophilic reaction with 4,5-Difluorophthalic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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